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Compound of Interest

Compound Name: Ammonium selenite

Cat. No.: B15185883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of ammonium selenite
((NH₄)₂SeO₃) in water and explores the current landscape of its solubility in other common

solvents. This document is intended to be a valuable resource for professionals in research,

chemical sciences, and pharmaceutical development who require precise solubility data and

robust experimental methodologies.

Quantitative Solubility Data
Ammonium selenite exhibits significant solubility in aqueous solutions. The available

quantitative data for its solubility in water at various temperatures is summarized in the table

below. It is important to note that while ammonium selenite is known to be soluble in water,

extensive quantitative data across a wide range of temperatures is not abundantly available in

the reviewed literature.[1][2] Furthermore, there is a notable lack of published data on the

solubility of ammonium selenite in common organic solvents such as ethanol, methanol, and

acetone.

Table 1: Solubility of Ammonium Selenite in Water
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Temperature (°C) Solubility ( g/100g of solution)

1 49.21[2]

25 54.70[2]

70 69.08[2]

Note: The equilibrium solid phase for the data presented is (NH₄)₂SeO₃·H₂O.[2]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of an inorganic salt like

ammonium selenite in water as a function of temperature. This protocol is a synthesis of

established methods for solubility determination.

Objective: To determine the concentration of a saturated solution of ammonium selenite in

water at various temperatures.

Materials:

Ammonium selenite ((NH₄)₂SeO₃)

Distilled or deionized water

Standard laboratory glassware (beakers, graduated cylinders, volumetric flasks)

A temperature-controlled water bath or heating/stirring plate

A calibrated digital thermometer with an accuracy of ±0.1°C

A magnetic stirrer and stir bars

Analytical balance

Filtration apparatus (e.g., syringe filters or vacuum filtration)

Drying oven
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Procedure:

Preparation of Saturated Solutions:

To a series of sealed containers (e.g., jacketed glass vessels or heavy-walled test tubes),

add a measured amount of distilled water.

Add an excess of ammonium selenite to each container to ensure that a saturated

solution is formed and that solid salt remains in equilibrium with the solution.

Place the containers in a temperature-controlled water bath set to the desired

experimental temperatures (e.g., 10°C, 25°C, 40°C, 60°C, 80°C).

Stir the mixtures vigorously using magnetic stirrers to facilitate the dissolution process and

ensure the system reaches equilibrium. The time required to reach equilibrium can vary

and should be determined empirically by taking measurements at different time intervals

until the concentration of the solution remains constant.

Equilibration and Sampling:

Allow the solutions to equilibrate at the set temperatures for a sufficient period (typically

several hours to a full day). It is crucial to maintain a constant temperature throughout this

period.

Once equilibrium is reached, cease stirring and allow the excess solid to settle at the

bottom of the containers for a short period.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation

or further dissolution during sampling. The use of a filter at the tip of the pipette is

recommended to prevent the transfer of any solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish or watch glass.
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Transfer the sampled saturated solution to the weighed dish and record the exact weight

of the solution.

Carefully evaporate the solvent (water) in a drying oven set at a temperature below the

decomposition temperature of ammonium selenite.

Once all the water has evaporated, allow the dish containing the dry salt to cool to room

temperature in a desiccator to prevent moisture absorption.

Weigh the dish with the dried ammonium selenite. The difference between this weight

and the initial weight of the empty dish gives the mass of the dissolved salt.

Calculation of Solubility:

The mass of the water in the sample can be calculated by subtracting the mass of the

dried salt from the total mass of the solution sample.

Solubility can then be expressed in various units, most commonly as grams of solute per

100 grams of solvent or grams of solute per 100 grams of solution.

Solubility ( g/100 g water) = (mass of dried salt / mass of water) x 100

Solubility ( g/100 g solution) = (mass of dried salt / mass of solution) x 100

Data Reporting:

Repeat the experiment at each temperature multiple times to ensure reproducibility.

Report the average solubility values and standard deviations for each temperature.

A solubility curve can be generated by plotting solubility as a function of temperature.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of ammonium selenite.
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Figure 1. Experimental workflow for solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15185883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility in Other Solvents
A thorough review of the available scientific literature did not yield quantitative or qualitative

solubility data for ammonium selenite in common organic solvents such as ethanol, methanol,

or acetone. While the solubility of the related compound, ammonium selenate ((NH₄)₂SeO₄), is

reported to be insoluble in ethanol and acetone, this cannot be directly extrapolated to

ammonium selenite due to differences in their chemical properties. One historical source from

1899 mentions that a related but distinct compound, ethyl ammonium selenite, is soluble in

alcohol.[3] This highlights the need for empirical determination of the solubility of ammonium
selenite in non-aqueous solvents. Researchers requiring this information are advised to

perform solubility screening experiments as a preliminary step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ammonium Selenite [drugfuture.com]

2. Page loading... [guidechem.com]

3. LIII.—Ethyl ammonium selenite and the non-existence of amidoselenites (selenosamates)
- Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Ammonium Selenite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185883#solubility-of-ammonium-selenite-in-water-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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